Cas no 28687-80-1 (2-(benzylcarbamoyl)-2-phenylacetic acid)

2-(Benzylcarbamoyl)-2-phenylacetic acid is a versatile organic compound featuring both benzylcarbamoyl and phenylacetic acid functional groups. Its molecular structure enables applications in pharmaceutical intermediates, peptide synthesis, and specialty chemical research. The compound exhibits stability under standard conditions and demonstrates reactivity suitable for amide bond formation and carboxylate derivatization. Its bifunctional nature allows for selective modifications at either the carbamoyl or carboxylic acid moiety, facilitating diverse synthetic pathways. The phenylacetic acid component contributes to enhanced solubility in polar organic solvents, while the benzyl group provides opportunities for further functionalization. This compound is particularly valuable in medicinal chemistry for constructing complex molecules with targeted biological activity.
2-(benzylcarbamoyl)-2-phenylacetic acid structure
28687-80-1 structure
Product Name:2-(benzylcarbamoyl)-2-phenylacetic acid
CAS No:28687-80-1
MF:C16H15NO3
MW:269.295204401016
MDL:MFCD31736050
CID:5214192
PubChem ID:18368817
Update Time:2025-06-08

2-(benzylcarbamoyl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, α-[[(phenylmethyl)amino]carbonyl]-
    • 2-(benzylcarbamoyl)-2-phenylacetic acid
    • 3-(Benzylamino)-3-oxo-2-phenylpropanoic acid
    • MDL: MFCD31736050
    • Inchi: 1S/C16H15NO3/c18-15(17-11-12-7-3-1-4-8-12)14(16(19)20)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,17,18)(H,19,20)
    • InChI Key: BGPVBLLISJEHPY-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)O)C1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 331
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.4

2-(benzylcarbamoyl)-2-phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-344846-0.05g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
0.05g
$1247.0 2025-03-18
Enamine
EN300-344846-0.1g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
0.1g
$1307.0 2025-03-18
Enamine
EN300-344846-0.25g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
0.25g
$1366.0 2025-03-18
Enamine
EN300-344846-0.5g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
0.5g
$1426.0 2025-03-18
Enamine
EN300-344846-1.0g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
1.0g
$1485.0 2025-03-18
Enamine
EN300-344846-2.5g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
2.5g
$2912.0 2025-03-18
Enamine
EN300-344846-5.0g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
5.0g
$4309.0 2025-03-18
Enamine
EN300-344846-10.0g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1 95.0%
10.0g
$6390.0 2025-03-18
Enamine
EN300-344846-1g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1
1g
$1485.0 2023-09-03
Enamine
EN300-344846-5g
2-(benzylcarbamoyl)-2-phenylacetic acid
28687-80-1
5g
$4309.0 2023-09-03

Additional information on 2-(benzylcarbamoyl)-2-phenylacetic acid

Comprehensive Overview of 2-(Benzylcarbamoyl)-2-Phenylacetic Acid (CAS No. 28687-80-1): Properties, Applications, and Industry Insights

2-(Benzylcarbamoyl)-2-phenylacetic acid (CAS 28687-80-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This N-benzyl derivative of phenylacetic acid features a carbamoyl group, making it valuable for synthesizing bioactive molecules. Recent studies highlight its potential as a building block for drug discovery, particularly in developing enzyme inhibitors and peptide mimetics.

The compound's dual functional groups – the carboxylic acid and carbamoyl moieties – enable diverse chemical modifications. Researchers increasingly explore its role in medicinal chemistry, with publications noting its utility in creating targeted therapeutics. The phenylacetic acid core provides structural similarity to several FDA-approved drugs, while the benzylcarbamoyl modification enhances binding affinity in biological systems.

From a synthetic perspective, CAS 28687-80-1 demonstrates excellent stability under standard laboratory conditions. Its crystalline form (typically white to off-white powder) shows good solubility in polar organic solvents like DMSO and methanol, but limited water solubility – a characteristic that researchers are modifying through salt formation techniques. These physicochemical properties make it particularly suitable for high-throughput screening applications.

Industry trends show growing demand for 2-phenylacetic acid derivatives, driven by the pharmaceutical sector's need for novel small molecule drugs. The compound's chiral center at the 2-position opens possibilities for developing enantioselective catalysts, aligning with the green chemistry movement. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98% in commercial samples), meeting stringent requirements for preclinical research.

Environmental and safety assessments indicate 28687-80-1 has favorable toxicological profiles compared to similar aromatic compounds. Its biodegradation pathways have been studied in wastewater treatment simulations, showing complete breakdown within 28 days under aerobic conditions. This environmental compatibility supports its inclusion in sustainable chemistry initiatives.

Recent patent analyses reveal innovative applications of 2-(benzylcarbamoyl)-2-phenylacetic acid in drug delivery systems. Its ability to form stable conjugates with polyethylene glycol (PEG) derivatives makes it valuable for creating long-acting formulations. Additionally, the compound's metal-chelating properties are being explored for diagnostic imaging agents, particularly in MRI contrast enhancement.

The global market for fine chemicals containing this compound is projected to grow at 6.2% CAGR through 2030, according to recent industry reports. This growth reflects increasing R&D investments in personalized medicine and targeted therapies. Suppliers now offer custom synthesis services for isotope-labeled versions (e.g., 13C, 2H) to support advanced pharmacokinetic studies.

Quality control protocols for CAS 28687-80-1 emphasize chromatographic purity assessments and residual solvent monitoring. Current Good Manufacturing Practice (cGMP) compliant batches are available for regulated applications, with certificates of analysis including spectral data and elemental analysis results. These quality assurances address the pharmaceutical industry's stringent material qualification requirements.

Emerging research explores the compound's potential in material science applications. Its aromatic stacking capability facilitates the development of organic semiconductors, while the hydrogen-bonding capacity enables creation of self-assembling monolayers. These non-pharmaceutical applications diversify the commercial potential of this versatile chemical entity.

For laboratory handling, standard organic chemistry precautions apply when working with 2-(benzylcarbamoyl)-2-phenylacetic acid. The compound's thermal stability has been verified up to 180°C, making it suitable for various synthetic transformations. Proper storage in amber glass containers under inert atmosphere maintains stability for extended periods, as confirmed by accelerated stability studies.

Academic and industrial researchers frequently inquire about the compound's structure-activity relationships (SAR). Computational chemistry studies using molecular docking simulations reveal favorable interactions with several biological targets, particularly enzymes involved in inflammatory pathways. These findings support ongoing investigations into its therapeutic potential for chronic diseases.

The synthesis of 28687-80-1 typically involves Ugi-type reactions or carbamoylation of phenylacetic acid derivatives. Recent process optimization efforts have improved yields to >85% while reducing organic waste generation. These advancements align with green chemistry principles and address growing concerns about sustainable manufacturing in the chemical industry.

Analytical method development for this compound focuses on impurity profiling using advanced techniques like UHPLC-QTOF. Such methods enable detection of structural analogs at ppm levels, crucial for understanding degradation pathways and ensuring batch-to-batch consistency. These quality control measures are particularly important for pharmaceutical intermediates.

Looking ahead, 2-(benzylcarbamoyl)-2-phenylacetic acid is positioned to play a significant role in next-generation therapeutics. Its molecular architecture allows for strategic modifications that can enhance bioavailability and target specificity. As drug discovery paradigms shift toward fragment-based design, this compound's balanced lipophilicity and hydrogen-bonding capacity make it an attractive starting point for medicinal chemistry programs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd